1-(2-ethoxyphenyl)-N-(6-methyl-2-pyridinyl)-5-oxo-3-pyrrolidinecarboxamide

• IUPAC Name: 1-(2-ethoxyphenyl)-N-(6-methylpyridin-2-yl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H21N3O3/c1-3-25-16-9-5-4-8-15(16)22-12-14(11-18(22)23)19(24)21-17-10-6-7-13(2)20-17/h4-10,14H,3,11-12H2,1-2H3,(H,20,21,24)
• InChI Key: KNHZFYPBVHDFIU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CC(CC2=O)C(=O)NC3=CC=CC(=N3)C
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol

Description

1-(2-ethoxyphenyl)-N-(6-methyl-2-pyridinyl)-5-oxo-3-pyrrolidinecarboxamide is a chemical compound that belongs to the class of pyrrolidine carboxamide derivatives. It has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

1-(2-ethoxyphenyl)-N-(6-methyl-2-pyridinyl)-5-oxo-3-pyrrolidinecarboxamide has been the subject of scientific research due to its potential applications in various fields. It has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of 1-(2-ethoxyphenyl)-N-(6-methyl-2-pyridinyl)-5-oxo-3-pyrrolidinecarboxamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins that are involved in inflammation, pain, and cancer development. It may also have an effect on the levels of certain neurotransmitters in the brain, which may be responsible for its potential use in the treatment of neurodegenerative disorders.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal studies. It has also been shown to inhibit the growth of cancer cells in vitro. In addition, it has been shown to have potential neuroprotective effects in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-ethoxyphenyl)-N-(6-methyl-2-pyridinyl)-5-oxo-3-pyrrolidinecarboxamide in lab experiments is its potential to target multiple pathways involved in inflammation, pain, and cancer development. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 1-(2-ethoxyphenyl)-N-(6-methyl-2-pyridinyl)-5-oxo-3-pyrrolidinecarboxamide. One direction is to further investigate its potential use in the treatment of neurodegenerative disorders. Another direction is to optimize its use in the treatment of cancer, by identifying the specific pathways and proteins that it targets. Additionally, further research is needed to fully understand its mechanism of action and to optimize its use in lab experiments.

Synthesis Methods

The synthesis of 1-(2-ethoxyphenyl)-N-(6-methyl-2-pyridinyl)-5-oxo-3-pyrrolidinecarboxamide involves the reaction of 2-ethoxybenzoic acid with thionyl chloride to form 2-ethoxybenzoyl chloride. This is then reacted with 6-methyl-2-pyridinylamine to form 2-ethoxy-N-(6-methyl-2-pyridinyl)benzamide. The final step involves the reaction of this compound with pyrrolidine-3-carboxylic acid to form this compound.